Cas no 1857278-07-9 (5-ethenyl-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-ethenyl-1,4-dimethyl-1H-pyrazole
• CAS No: 1857278-07-9
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 6543463
• PubChem ID: 115011101
• Update Time: 2025-06-27

5-ethenyl-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1857278-07-9
• EN300-1867930
• 5-ethenyl-1,4-dimethyl-1H-pyrazole
• SCHEMBL22083911

• Inchi： 1S/C7H10N2/c1-4-7-6(2)5-8-9(7)3/h4-5H,1H2,2-3H3
• InChI Key： MFWDSKVCLJVFJH-UHFFFAOYSA-N
• SMILES： N1(C)C(C=C)=C(C)C=N1

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-ethenyl-1,4-dimethyl-1H-pyrazole

Introduction to 5-ethenyl-1,4-dimethyl-1H-pyrazole (CAS No. 1857278-07-9)

5-ethenyl-1,4-dimethyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1857278-07-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of molecules characterized by a five-membered ring containing two nitrogen atoms. The structural features of 5-ethenyl-1,4-dimethyl-1H-pyrazole, particularly its ethenyl substituent and dimethyl groups, contribute to its unique chemical properties and potential biological activities. In recent years, advancements in synthetic chemistry and medicinal chemistry have highlighted the compound's significance as a building block for drug discovery and material science applications.

The molecular structure of 5-ethenyl-1,4-dimethyl-1H-pyrazole consists of a pyrazole core with an ethenyl group attached at the 5-position and two methyl groups at the 1- and 4-positions. This arrangement imparts a high degree of flexibility and reactivity, making it a valuable intermediate in organic synthesis. The presence of the ethenyl group introduces a site for further functionalization, while the methyl groups enhance lipophilicity, which can be crucial for membrane permeability in drug design.

Recent studies have explored the pharmacological potential of derivatives of 5-ethenyl-1,4-dimethyl-1H-pyrazole. Researchers have been particularly interested in its ability to modulate enzyme activity and interact with biological targets. For instance, modifications to the pyrazole ring have led to compounds with anti-inflammatory, antimicrobial, and anticancer properties. The ethenyl group serves as a versatile handle for introducing additional functional moieties, enabling the design of molecules with tailored biological activities.

In the realm of agrochemicals, 5-ethenyl-1,4-dimethyl-1H-pyrazole has been investigated as a precursor for herbicides and fungicides. Its structural motif is reminiscent of known bioactive compounds that disrupt metabolic pathways in pests and weeds. By leveraging computational modeling and high-throughput screening techniques, chemists have identified novel derivatives with enhanced efficacy and reduced environmental impact. These efforts align with global trends toward sustainable agriculture and the development of next-generation crop protection agents.

The synthetic methodologies for preparing 5-ethenyl-1,4-dimethyl-1H-pyrazole have also seen significant progress. Modern synthetic routes often employ transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the pyrazole core efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry. Such advancements are critical for producing complex derivatives with precise molecular architectures.

From a materials science perspective, 5-ethenyl-1,4-dimethyl-1H-pyrazole has been explored for its potential applications in organic electronics. The compound's conjugated system and electron-rich nature make it a candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers are investigating how structural modifications can optimize charge transport properties and device performance. This work contributes to the broader goal of developing cost-effective and environmentally friendly alternatives to traditional inorganic semiconductors.

The role of computational chemistry in understanding the behavior of 5-ethenyl-1,4-dimethyl-1H-pyrazole cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These computational tools are indispensable for guiding experimental design and predicting drug-like properties such as solubility, bioavailability, and metabolic stability. By integrating experimental data with computational predictions, scientists can accelerate the discovery process significantly.

In conclusion, 5-ethenyl-1,4-dimethyl-1H-pyrazole (CAS No. 1857278-07-9) represents a fascinating compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features offer opportunities for innovation through both synthetic chemistry and medicinal chemistry approaches. As research continues to uncover new possibilities for this molecule, it is likely to remain a cornerstone in academic and industrial research efforts aimed at developing novel bioactive compounds and advanced materials.